1-(2-Bromoethyl)-5-(chloromethyl)-3-nitro-1H-pyrazole

• Molecular Formula: C6H7BrClN3O2
• Molecular Weight: 268.49 g/mol
• IUPAC Name: 1-(2-bromoethyl)-5-(chloromethyl)-3-nitropyrazole
• InChI: InChI=1S/C6H7BrClN3O2/c7-1-2-10-5(4-8)3-6(9-10)11(12)13/h3H,1-2,4H2
• InChI Key: SQHZIXWZNWXYQR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1[N+](=O)[O-])CCBr)CCl

Description

1-(2-Bromoethyl)-5-(chloromethyl)-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C6H7BrClN3O2 and its molecular weight is 268.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50-mL three-necked round-bottomed flask equipped with a nitrogen inlet and a reflux condenser was purged with nitrogen and charged with 296b (438 mg, 1.76 mmol) and chloroform (10 mL). The reaction was cooled to −5° C. using an ice/acetone bath and SOCl2 (628 mg, 5.28 mmol) was added portion-wise. The cooling bath was removed and the reaction was stirred at 70° C. for 3 h. After this time, the solvent was removed under reduced pressure. ethyl acetate was added to the residue and the resulting solution was cooled to −5° C. Saturated aqueous sodium bicarbonate (3 mL) was added until a pH of 8.5 was reached. The mixture was partitioned between ethyl acetate and water. The combined organic layer was washed with saturated aqueous sodium carbonate (2×5 mL), brine (10 mL), and dried over sodium sulfate. The drying agent was removed by filtration. The filtrate was concentrated under reduced pressure to afford 296c (284 mg, 60%).